Cas no 1500950-12-8 (3-(furan-2-yl)methylazetidin-3-ol)

• Product Name: 3-(furan-2-yl)methylazetidin-3-ol
• CAS No: 1500950-12-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6275803
• PubChem ID: 83171928
• Update Time: 2025-05-20

3-(furan-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methylazetidin-3-ol
• EN300-1869620
• AKOS021493685
• 1500950-12-8
• 3-[(furan-2-yl)methyl]azetidin-3-ol

• Inchi： 1S/C8H11NO2/c10-8(5-9-6-8)4-7-2-1-3-11-7/h1-3,9-10H,4-6H2
• InChI Key： MMICROBGTWMLTA-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CO2)CNC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(furan-2-yl)methylazetidin-3-ol

3-(Furan-2-yl)methylazetidin-3-ol: A Comprehensive Overview

The compound with CAS No. 1500950-12-8, commonly referred to as 3-(furan-2-yl)methylazetidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a furan substituent. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form hydrogen bonds, making it a valuable component in drug design. The furan group, on the other hand, introduces electronic versatility and potential for further functionalization.

Recent studies have highlighted the biological activity of 3-(furan-2-yl)methylazetidin-3-ol, particularly in the context of enzyme inhibition and receptor binding. Researchers have explored its potential as a lead compound for the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug discovery.

The synthesis of 3-(furan-2-yl)methylazetidin-3-ol involves a multi-step process that typically begins with the preparation of the azetidine ring. One common approach is the ring-closing reaction of an amino alcohol derivative, followed by substitution with the furan group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing emphasis on green chemistry.

In terms of applications, 3-(furan-2-yl)methylazetidin-3-ol has shown promise in several areas. Its ability to act as a chiral auxiliary has made it valuable in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantioselectivity. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers and sensors.

From a structural perspective, the compound's azetidine ring plays a critical role in determining its physical and chemical properties. The ring's small size imparts significant strain, which can be harnessed to induce specific reactivity patterns. The presence of the hydroxyl group further enhances its functional versatility, enabling interactions with both polar and non-polar environments.

Recent computational studies have provided deeper insights into the molecular dynamics of 3-(furan-2-y1)methylazetidin--ol. Using advanced quantum mechanical methods, researchers have mapped out its conformational landscape and identified key transition states involved in its reactivity. These findings have been instrumental in guiding experimental efforts to optimize its synthesis and application.

In conclusion, 3-(furan--y1)methylazetidin--ol represents a compelling example of how structural diversity can be leveraged to create molecules with multifaceted applications. Its unique combination of an azetidine ring and furan substituent positions it as a valuable tool in modern organic chemistry and pharmacology. As research continues to uncover new facets of its properties and potential uses, this compound is likely to remain at the forefront of scientific exploration.